4-(3-Azidothien-2-yl)but-3-en-2-one

• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23g/mol
• IUPAC Name: (E)-4-(3-azidothiophen-2-yl)but-3-en-2-one
• InChI: InChI=1S/C8H7N3OS/c1-6(12)2-3-8-7(10-11-9)4-5-13-8/h2-5H,1H3/b3-2+
• InChI Key: SWRNNCSVKWAPKC-NSCUHMNNSA-N
• SMILES: CC(=O)C=CC1=C(C=CS1)N=[N+]=[N-]
• Isomeric SMILES: CC(=O)/C=C/C1=C(C=CS1)N=[N+]=[N-]

Description

4-(3-Azidothien-2-yl)but-3-en-2-one is a structurally unique α,β-unsaturated ketone featuring a thiophene ring substituted with an azide group at the 3-position.

Comparison with Similar Compounds

Key Insights :

• The azidothienyl group in the target compound likely enhances electrophilicity compared to electron-donating substituents (e.g., methoxy or hydroxyl groups), favoring nucleophilic attacks on the enone system .
• The azide moiety offers unique reactivity unobserved in phenylisoxazolyl or methoxyphenyl analogs, enabling applications in bioorthogonal chemistry .

Target Compound

Thiophene Functionalization: Introduction of azide via diazo transfer or substitution on a pre-formed thiophene-enone scaffold.

Click Chemistry Precursor: The azide group could be introduced post-synthesis, similar to strategies used in tagged enones .

Analogs

• (E)-4-(3-Phenylisoxazol-5-yl)but-3-en-2-one : Synthesized via oxidative ring-opening of furan derivatives followed by iodine-mediated isomerization (yield: >80%) .
• 4-(4-Methoxyphenyl)but-3-en-2-one : Produced via tandem dehydrogenation-aldol condensation-hydrogenation using AuPd catalysts (yield: 70–85%) .
• 4-(2-Hydroxyphenyl)but-3-en-2-one : Generated through Hantzsch-like condensations with Meldrum’s acid (yield: ~65%) .

Comparison :
The azidothienyl variant may require milder conditions for azide stability, contrasting with the high-temperature steps used for phenylisoxazolyl or methoxyphenyl analogs .

Table 1. Comparative Analysis of But-3-en-2-one Derivatives

Compound	Synthesis Yield	Key Reaction	Application	Reference
(E)-4-(3-Phenylisoxazol-5-yl)but-3-en-2-one	>80%	Oxidative RORC, isomerization	Stabilized enones for further functionalization
4-(4-Methoxyphenyl)but-3-en-2-one	70–85%	Tandem dehydrogenation-hydrogenation	Cascade synthesis of saturated ketones
4-(2-Hydroxyphenyl)but-3-en-2-one	~65%	Hantzsch-like annulation	Oxygen-bridged heterocycles
4-(3-Azidothien-2-yl)but-3-en-2-one	Not reported	Click chemistry (inferred)	Bioconjugation, polymer chemistry	–